4-ethoxy-3-fluoro-N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-fluoro-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C22H29FN2O3S/c1-3-13-25-14-5-6-18-15-17(7-9-21(18)25)11-12-24-29(26,27)19-8-10-22(28-4-2)20(23)16-19/h7-10,15-16,24H,3-6,11-14H2,1-2H3
• InChI Key: GNNPZJNUPKYBEW-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCCC2=C1C=CC(=C2)CCNS(=O)(=O)C3=CC(=C(C=C3)OCC)F
• Molecular Formula: C22H29FN2O3S
• Molecular Weight: 420.5 g/mol

Description

4-ethoxy-3-fluoro-N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H29FN2O3S and its molecular weight is 420.54. The purity is usually 95%.
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Scientific Research Applications

Crystallography and Structural Analysis

Research by Gelbrich, Haddow, and Griesser (2011) on a similar compound demonstrates the importance of crystallography in understanding molecular interactions and structural configurations, showcasing intramolecular and intermolecular hydrogen bonding patterns critical for molecular assembly and stability Gelbrich, Haddow, & Griesser, 2011.

Synthetic Chemistry

The work by Ichikawa et al. (2006) on the synthesis of ring-fluorinated isoquinolines and quinolines, including derivatives achieved through intramolecular substitution, exemplifies the compound's role in advancing synthetic methods and generating novel fluorinated organic molecules with potential applications in drug development and material science Ichikawa, Sakoda, Moriyama, & Wada, 2006.

Pharmacological Applications

Research on tetrahydroisoquinoline derivatives containing a benzenesulfonamide moiety by Parmee et al. (2000) highlights the potential of such compounds in therapeutics, specifically as human beta3 adrenergic receptor agonists, indicating their utility in developing treatments for metabolic disorders Parmee, Brockunier, He, Singh, Candelore, Cascieri, Deng, Liu, Tota, Wyvratt, Fisher, & Weber, 2000.

Fluorescence and Sensing

Kimber et al. (2001) studied Zinc(II) specific fluorophores, revealing the critical role of benzenesulfonamide derivatives in detecting and studying intracellular Zn2+ levels, a key aspect in understanding cellular processes and developing sensors Kimber, Mahadevan, Lincoln, Ward, & Betts, 2001.

Optical and Material Science

Ruanwas et al. (2010) investigated the nonlinear optical properties of 1-methylquinolinium 4-substitutedbenzenesulfonate compounds, highlighting the potential of these derivatives in optical limiting applications, crucial for developing new materials for photonic technologies Ruanwas, Kobkeatthawin, Chantrapromma, Fun, Philip, Smijesh, Padaki, & Isloor, 2010.